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Compound of Interest

Compound Name: Malic acid 4-Me ester

Cat. No.: B8664934 Get Quote

CAS Number: 66178-02-7 Molecular Formula: C₅H₈O₅ Molecular Weight: 148.11 g/mol

This technical guide provides a comprehensive overview of Malic acid 4-Me ester, a naturally

occurring dicarboxylic acid monoester. Due to the limited availability of specific research on this

particular ester, this document synthesizes information from studies on the parent compound,

malic acid, and general principles of organic chemistry and natural product isolation. This guide

is intended for researchers, scientists, and professionals in drug development and related

fields.

Chemical and Physical Properties
Malic acid 4-Me ester, also known as monomethyl malate, is a derivative of malic acid, an

alpha-hydroxy-dicarboxylic acid. It is characterized by the esterification of the carboxylic acid

group at the 4-position with a methyl group. The presence of a free carboxylic acid, a hydroxyl

group, and an ester functional group suggests a molecule with diverse chemical reactivity and

potential for hydrogen bonding.

Table 1: Physicochemical Properties of Malic Acid 4-Me Ester

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8664934?utm_src=pdf-interest
https://www.benchchem.com/product/b8664934?utm_src=pdf-body
https://www.benchchem.com/product/b8664934?utm_src=pdf-body
https://www.benchchem.com/product/b8664934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8664934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 66178-02-7 N/A

Molecular Formula C₅H₈O₅ N/A

Molecular Weight 148.11 N/A

Physical State Crystalline solid [1]

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, DMSO, acetone.

[2]

Natural Source

Isolated from the herbs of

Saccharum sinense

(sugarcane).

[1]

Synthesis and Isolation
While specific, detailed synthesis protocols for Malic acid 4-Me ester are not readily available

in peer-reviewed literature, a plausible synthetic route can be inferred from general organic

chemistry principles for the selective esterification of dicarboxylic acids.

Proposed Synthesis Protocol: Fischer-Speier
Esterification
This protocol describes a general method for the selective mono-esterification of a dicarboxylic

acid.

Objective: To synthesize Malic acid 4-Me ester from L-malic acid and methanol.

Materials:

L-malic acid

Methanol (anhydrous)

Sulfuric acid (concentrated) or other suitable acid catalyst
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Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate or sodium sulfate

Dichloromethane or ethyl acetate

Rotary evaporator

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

Magnetic stirrer and hot plate

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve L-malic acid in a minimal amount of anhydrous methanol.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Reaction: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Workup: After cooling to room temperature, neutralize the excess acid by slowly adding a

saturated solution of sodium bicarbonate until effervescence ceases.

Extraction: Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 50 mL).

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield

the crude product.

Purification: The crude Malic acid 4-Me ester can be purified by column chromatography on

silica gel using a suitable solvent system (e.g., a gradient of methanol in dichloromethane).

Isolation from Saccharum sinense
Malic acid 4-Me ester has been identified as a natural product in Saccharum sinense. The

following is a general protocol for the extraction and isolation of small molecules from plant
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material.

Objective: To isolate Malic acid 4-Me ester from the dried herbs of Saccharum sinense.

Materials:

Dried and powdered Saccharum sinense herb

Methanol or ethanol

Hexane

Ethyl acetate

Silica gel for column chromatography

Appropriate solvents for chromatography

Standard laboratory glassware for extraction and chromatography

Methodology:

Extraction: Macerate the powdered plant material with methanol or ethanol at room

temperature for 24-48 hours. Repeat the extraction process three times.

Concentration: Combine the extracts and concentrate under reduced pressure using a rotary

evaporator to obtain a crude extract.

Fractionation: Suspend the crude extract in water and perform liquid-liquid partitioning with

solvents of increasing polarity, such as hexane, followed by ethyl acetate.

Chromatography: Subject the ethyl acetate fraction, which is likely to contain the target

compound, to column chromatography on silica gel.

Elution: Elute the column with a gradient solvent system (e.g., hexane-ethyl acetate followed

by ethyl acetate-methanol) to separate the components.
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Isolation and Identification: Collect the fractions and monitor by TLC. Fractions containing the

compound of interest can be combined and further purified by recrystallization or preparative

HPLC. The structure of the isolated compound should be confirmed by spectroscopic

methods such as NMR (¹H and ¹³C) and mass spectrometry.

Biological Activity and Potential Applications
Specific biological activity data for Malic acid 4-Me ester is not available in the current

scientific literature. However, the biological roles of its parent compound, malic acid, and other

malic acid esters are well-documented and may provide insights into the potential activities of

the 4-Me ester.

Malic acid is a key intermediate in the citric acid cycle, a fundamental metabolic pathway for

energy production in aerobic organisms. It is also known to possess antioxidant and pH-

regulating properties.

Table 2: Reported Biological Activities of Malic Acid and its Derivatives

Compound/Derivati
ve

Biological Activity
Potential
Application

Source

L-Malic acid
Energy metabolism

intermediate

Food additive,

potential therapeutic

for fatigue

N/A

L-Malic acid Antioxidant

Cellular protection

against oxidative

stress

N/A

Malic acid esters

(general)
Antimicrobial

Food preservation,

potential therapeutic
N/A

Mono-n-butyl Malate

Antihyperglycemic (α-

amylase and α-

glucosidase inhibition)

Diabetes

management
[3]

It is important to note that the biological activity of a molecule can be significantly altered by

esterification. Therefore, the activities listed above are for reference and require experimental
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validation for Malic acid 4-Me ester.

Visualizations
Experimental Workflow: Isolation from Natural Source
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Caption: General workflow for the isolation of Malic acid 4-Me ester.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8664934?utm_src=pdf-body
https://www.benchchem.com/product/b8664934?utm_src=pdf-body-img
https://www.benchchem.com/product/b8664934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8664934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway: Role of Malate in the Citric Acid
Cycle
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Caption: The conversion of malate in the citric acid cycle.

Conclusion
Malic acid 4-Me ester is a natural product with potential for further scientific investigation.

While direct research on this compound is currently limited, this guide provides a foundational

understanding based on the chemistry of its parent compound and general experimental

methodologies. The proposed synthesis and isolation protocols offer a starting point for

obtaining the compound for further study. The known biological activities of related malic acid

derivatives suggest potential areas of investigation for Malic acid 4-Me ester, including its

metabolic, antioxidant, and antimicrobial properties. Further research is warranted to elucidate

the specific biological functions and potential therapeutic applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8664934#malic-acid-4-me-ester-cas-number-66178-
02-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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